Cas no 100-09-4 (p-Anisic acid)

Technical Introduction: p-Anisic Acid p-Anisic acid (4-methoxybenzoic acid) is a white crystalline organic compound with the molecular formula C₈H₈O₃. It is widely used as an intermediate in pharmaceutical, fragrance, and agrochemical synthesis due to its methoxy-substituted aromatic structure. The compound exhibits antimicrobial properties, making it valuable in preservative formulations. Its solubility in organic solvents and moderate acidity facilitate its incorporation into various chemical processes. p-Anisic acid is also employed in the production of liquid crystal materials and UV stabilizers. High purity grades ensure consistent performance in sensitive applications. Stability under standard storage conditions and well-documented reactivity further enhance its utility in industrial and research settings.
p-Anisic acid structure
p-Anisic acid structure
Product name:p-Anisic acid
CAS No:100-09-4
MF:C8H8O3
MW:152.147322654724
MDL:MFCD00002542
CID:35062
PubChem ID:7478

p-Anisic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxybenzoic acid
    • 4-ANISIC ACID
    • ANISIC ACID
    • ANISIC ACID, 4-
    • ANISIC ACID(P-)
    • FEMA 3945
    • 'LGC' (2407)
    • P-METHOXYBENZOIC ACID
    • P-METHYLHYDROXYBENZOIC ACID
    • RARECHEM AL BO 0059
    • 4-methoxy-benzoicaci
    • Anisic acid, para
    • benzoicacid,4-methoxy-
    • Draconic acid
    • Kyselina 4-methoxybenzoova
    • melting point standard P-anisic acid
    • p-Anisic Acid
    • ANISIC ACID, 4-(RG)
    • 4-MeO-benzoic acid
    • 4-methoxy-benzoic acid
    • 4-METHOXYBENZOIC ACID (P-ANISIC ACID)
    • 4-METHOXYBENZOIC ACID FOR SYNTHESIS
    • Anisic
    • Melting point standard 182-184C
    • methoxyphenyl-4-carboxylic acid
    • p-Anisc Acid
    • p-Anisic acid
    • p-Anissure
    • draconicacid
    • p-Anisc Acid
    • Benzoic acid, 4-methoxy-
    • para-anisic acid
    • Anisic acid, p-isomer
    • P-Methoxy Benzoic Acid
    • 4-Methoxy benzoic acid
    • Methoxybenzoic acid
    • Kyselina 4-methoxybenzoova [Czech]
    • 4SB6Y7DMM3
    • ZEYHEAKUIGZSGI-UHFFFAOYSA-N
    • p-methoxybenzoate
    • p-A
    • a
    • p-Anisic acid
    • MDL: MFCD00002542
    • Inchi: 1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
    • InChI Key: ZEYHEAKUIGZSGI-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H]
    • BRN: 0508910

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Powder
  • Density: 1.385
  • Melting Point: 181.0 to 186.0 deg-C
  • Boiling Point: 275 ºC
  • Flash Point: Fahrenheit: 365 ° f < br / > Celsius: 185 ° C < br / >
  • Refractive Index: 1.571-1.576
  • PH: 3-4 (0.3g/l, H2O, 20℃)
  • Solubility: H2O: soluble2500 parts
  • Water Partition Coefficient: Soluble in water at 20°C 0.3g/L. Soluble in alcohol, ethyl acetate and ether.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 46.53000
  • LogP: 1.39340
  • pka: 4.50(at 25℃)
  • FEMA: 2005
  • Sensitiveness: Sensitive to humidity
  • Merck: 666
  • Solubility: Soluble in ethanol, ether, chloroform, slightly soluble in hot water, but poorly soluble in cold water.

p-Anisic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:25kgs
  • WGK Germany:1
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36-S24/25
  • RTECS:BZ4395000
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • Safety Term:S26-S36-S24/25
  • TSCA:Yes
  • Risk Phrases:R36/37/38

p-Anisic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

p-Anisic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013222-25g
p-Anisic acid
100-09-4 99%
25g
¥28 2023-09-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1014491-500g
p-Anisic acid
100-09-4 98%
500g
¥123.00 2023-11-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M22870-100g
p-Anisic acid
100-09-4
100g
¥46.0 2021-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
42183-250MG
p-Anisic acid
100-09-4
250mg
¥275.23 2025-01-16
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
117390-100G
p-Anisic acid
100-09-4 99%
100g
¥447.33 2023-12-10
Ambeed
A143500-1kg
4-Methoxybenzoic acid
100-09-4 98%
1kg
$100.0 2025-02-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
117390-100G
p-Anisic acid
100-09-4 99%
100G
¥338.92 2021-09-03
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB21472-1g
p-Anisic acid
100-09-4 97%
1g
0.00 2021-07-09
BAI LING WEI Technology Co., Ltd.
DRE-C10265900-250mg
p-Anisic acid
100-09-4
250mg
¥ 496 2022-04-26
Apollo Scientific
OR10957-1Kg
4-Methoxybenzoic acid
100-09-4 98%
1kg
£40.00 2025-02-19

p-Anisic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ,  Water
Reference
The solvent effect on the photodeprotection of anthraquinone protected carboxylic acid unravelled by time-resolved spectroscopic studies
Guo, Yan; et al, Physical Chemistry Chemical Physics, 2019, 21(27), 14598-14604

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide
Reference
Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives
Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

p-Anisic acid Raw materials

p-Anisic acid Preparation Products

p-Anisic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:100-09-4)p-Anisic acid
Order Number:A800042
Stock Status:in Stock
Quantity:5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:35
Price ($):192.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:100-09-4)对甲氧基苯甲酸
Order Number:LE5717968
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:100-09-4)4-Methoxybenzoic acid
Order Number:LE9410
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally

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